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Compound of Interest

2-Amino-4'-methoxyacetophenone
Compound Name:
hydrochloride

cat. No.: B1281928

Technical Guide: 2-Amino-4'-
methoxyacetophenone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-4'-methoxyacetophenone hydrochloride (CAS No: 3883-94-1). This
compound serves as a crucial organic building block in chemical synthesis, particularly in the
development of novel pharmaceutical agents.

Molecular Structure and Properties

2-Amino-4'-methoxyacetophenone hydrochloride is the hydrochloride salt of 2-Amino-4'-
methoxyacetophenone. The presence of the hydrochloride group increases the compound's
stability and solubility in aqueous solutions, making it suitable for a variety of synthetic
applications.

Molecular Structure:

Caption: Molecular Structure of 2-Amino-4'-methoxyacetophenone Hydrochloride.

Quantitative Data Summary
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The following table summarizes the key quantitative data for 2-Amino-4'-
methoxyacetophenone hydrochloride.

Property Value Citations
Molecular Formula CoH11NO2-HCI or CoH12CINO:2 [1112]
Molecular Weight 201.65 g/mol [3][4]

CAS Number 3883-94-1 [11[3]
Appearance White to off-white powder [1]

Melting Point 190-193 °C (lit.) [1][2][3]

Commercially available in
Purity various purities (e.g., 90%, [2][3]
95%, =98%)

2-amino-1-(4-

IUPAC Name methoxyphenyl)ethanone;hydr [2][5]
ochloride
FZVYWBMMOSHMRS-

InChl Key [1][2]13]

UHFFFAOYSA-N

COC1=CC=C(C=C1)C(=O)CN.
SMILES o [2][3][4]

Role in Chemical Synthesis

2-Amino-4'-methoxyacetophenone hydrochloride is primarily utilized as a chemical
intermediate or an organic building block in multi-step synthetic pathways. Its bifunctional
nature, containing both a primary amine and a ketone, makes it a versatile precursor for
constructing more complex molecular architectures, particularly heterocyclic compounds.

While specific, detailed experimental protocols for the synthesis of this exact compound are not
readily available in public literature, its general application follows established principles of
organic synthesis. The amine group can undergo reactions such as acylation, alkylation, and
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condensation, while the ketone group is reactive towards nucleophiles and can participate in
reactions like reductive amination and aldol condensations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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